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Compound of Interest

Compound Name: Lamuran

Cat. No.: B1214551 Get Quote

Notice: Information regarding a compound specifically named "Lamuran" is not available in the

public domain. The following guide is based on data for Lamotrigine, a well-researched

anticonvulsant drug, which was predominantly returned in searches for "Lamuran." It is crucial

to verify if "Lamuran" is an alternative name for Lamotrigine or a distinct compound.

Introduction
This technical guide provides a comprehensive overview of the solubility and stability

characteristics of Lamotrigine. Understanding these fundamental physicochemical properties is

critical for researchers, scientists, and drug development professionals to ensure the

development of safe, effective, and stable pharmaceutical formulations.

Solubility Profile
Lamotrigine is characterized by its poor aqueous solubility, a factor that presents significant

challenges in formulation development.[1][2] Its solubility is influenced by the pH of the medium

and the presence of co-solvents.

pH-Dependent Solubility
The solubility of Lamotrigine decreases as the pH increases. In acidic environments, the

molecule is more soluble, while in neutral to basic conditions, its solubility is significantly

reduced.[1]

Table 1: Aqueous Solubility of Lamotrigine at Different pH Values
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pH Solubility (mg/mL)

1.0 1.37 ± 0.09

7.0 0.22 ± 0.03

Data sourced from in-vitro studies.[1]

Solubility in Organic and Mixed Solvents
The solubility of Lamotrigine can be enhanced through the use of various organic co-solvents.

Studies have explored its solubility in a range of binary and ternary solvent systems.

Table 2: Solubility of Lamotrigine in Various Non-Aqueous Solvent Mixtures at 298.2 K
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Solvent System

Methanol + Acetone

Ethanol + Acetone

1-Propanol + Acetone

Ethyl acetate + Acetone

Ethyl acetate + Methanol

Ethyl acetate + Ethanol

Ethyl acetate + 1-Propanol

Propylene Glycol + Ethanol

N-methyl-2-pyrrolidone + Water

Ethanol + Water

Propylene Glycol + Water

Ethylene Glycol + Water

A comprehensive list of solvent systems in which Lamotrigine's solubility has been studied.[3][4]

Stability Profile
Lamotrigine is a relatively stable compound but can undergo degradation under certain

conditions, particularly in the presence of UV light, strong oxidizing agents, and at extreme pH

values.

Photostability
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Lamotrigine is susceptible to degradation upon exposure to UV light. Direct photolysis can lead

to the dechlorination of the benzene ring.[5][6] However, it is relatively stable under low-

pressure UV lamps.[6]

Oxidative Stability
The compound reacts rapidly with hydroxyl radicals, indicating that advanced oxidation

processes can effectively degrade it.[5][6] Ozonation leads to the opening of the triazine ring.[5]

[6]

pH-Dependent Stability
The stability of pharmaceutical compounds is often pH-dependent.[7] While specific data on

Lamotrigine's degradation kinetics at various pH values is limited in the provided search

results, it is a critical parameter to evaluate during formulation development.

Degradation Pathways
The degradation of Lamotrigine proceeds through different pathways depending on the stress

condition.
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Click to download full resolution via product page
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Caption: Proposed degradation pathways of Lamotrigine under UV photolysis and advanced

oxidation.

Experimental Protocols
Detailed experimental protocols are essential for reproducible solubility and stability studies.

Solubility Determination (Shake-Flask Method)
Preparation of Solutions: Prepare saturated solutions of Lamotrigine in the desired solvent

systems (e.g., buffers of different pH, co-solvent mixtures).

Equilibration: Agitate the solutions in a constant temperature water bath (e.g., 298.2 K) for a

sufficient period to ensure equilibrium is reached.

Sampling and Analysis: Withdraw aliquots of the supernatant, filter if necessary, and

determine the concentration of Lamotrigine using a validated analytical method such as

High-Performance Liquid Chromatography (HPLC).[8]

Start: Prepare Saturated Solutions

Equilibrate in Shaking Water Bath

Withdraw and Filter Supernatant

Analyze Concentration by HPLC

End: Determine Solubility
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Click to download full resolution via product page

Caption: Workflow for solubility determination using the shake-flask method.

Stability Testing (Forced Degradation Studies)
Stress Conditions: Expose solutions of Lamotrigine to various stress conditions, including:

Acidic/Basic Hydrolysis: Treat with acid (e.g., 0.1 N HCl) and base (e.g., 0.1 N NaOH) at

elevated temperatures.

Oxidation: Treat with an oxidizing agent (e.g., 3% H₂O₂).

Photodegradation: Expose to a controlled UV light source.

Thermal Stress: Heat the solution at a specified temperature.

Time Points: Collect samples at various time intervals.

Analysis: Analyze the samples using a stability-indicating HPLC method to quantify the

amount of undegraded Lamotrigine and identify any degradation products.[9][10]

Analytical Methods
A variety of analytical methods have been developed for the quantification of Lamotrigine in

pharmaceutical formulations and biological matrices.[11] High-Performance Liquid

Chromatography (HPLC) is the most commonly employed technique.[12][13]

Table 3: Typical HPLC Parameters for Lamotrigine Analysis
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Parameter Condition

Column C18 (e.g., µ-Bondapack, 250 mm x 4.6 mm)

Mobile Phase

Acetonitrile:Monobasic Potassium Phosphate

(e.g., 35:65, v/v), pH adjusted to 3.5 with

orthophosphoric acid

Flow Rate 1.5 mL/min

Detection UV at 210 nm

Column Temperature 40 °C

Example HPLC method parameters for the quantitation of Lamotrigine and its related

substances.[12]

Conclusion
The poor aqueous solubility and potential for degradation under specific conditions are key

considerations in the development of Lamotrigine formulations. A thorough understanding of its

solubility and stability profiles, as outlined in this guide, is paramount for creating robust and

effective drug products. Further investigation into the pH-rate profile and the identification of

degradation products under various stress conditions will provide a more complete picture of

Lamotrigine's physicochemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1214551?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

